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Compound of Interest

Compound Name: Barium perchlorate

Cat. No.: B3418969 Get Quote

An In-Depth Technical Guide to Barium Perchlorate: Molecular Formula and Molar Mass

For researchers, scientists, and drug development professionals, a precise understanding of

chemical compounds is paramount. This guide provides a detailed examination of barium
perchlorate, focusing on its molecular formula and molar mass.

Molecular Formula of Barium Perchlorate
Barium perchlorate is an inorganic compound composed of one barium cation (Ba²⁺) and two

perchlorate anions (ClO₄⁻). The chemical formula for barium perchlorate is Ba(ClO₄)₂.[1][2][3]

This formula indicates that each molecule of barium perchlorate contains one barium atom,

two chlorine atoms, and eight oxygen atoms.

Molar Mass of Barium Perchlorate
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The

calculation for the molar mass of barium perchlorate is detailed below.

Data Presentation: Atomic Masses and Molar Mass Calculation
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Element Symbol
Atomic Mass (
g/mol )

Quantity in
Formula

Total Mass (
g/mol )

Barium Ba
137.327[4][5][6]

[7][8]
1 137.327

Chlorine Cl 35.45[9][10] 2 70.90

Oxygen O
15.999[11][12]

[13]
8 127.992

Barium

Perchlorate
Ba(ClO₄)₂ 336.219

The calculated molar mass of barium perchlorate is approximately 336.22 g/mol .[1][2]

Experimental Protocol: Synthesis of Barium
Perchlorate
A common method for the laboratory synthesis of barium perchlorate involves the reaction of

perchloric acid with barium carbonate.

Methodology:

Reaction Setup: In a well-ventilated fume hood, a solution of perchloric acid (HClO₄) is

carefully added dropwise to a suspension of barium carbonate (BaCO₃) in distilled water with

constant stirring. The reaction proceeds as follows: BaCO₃(s) + 2HClO₄(aq) →

Ba(ClO₄)₂(aq) + H₂O(l) + CO₂(g)

Neutralization: The addition of perchloric acid is continued until the effervescence of carbon

dioxide ceases, indicating that all the barium carbonate has reacted. The resulting solution

should be near neutral pH.

Filtration: The solution is then filtered to remove any unreacted starting material or impurities.

Crystallization: The clear filtrate is gently heated to evaporate some of the water and

concentrate the barium perchlorate solution. The concentrated solution is then allowed to
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cool slowly to room temperature, followed by further cooling in an ice bath to induce

crystallization of barium perchlorate.

Isolation and Drying: The resulting crystals are collected by vacuum filtration and washed

with a small amount of cold distilled water to remove any soluble impurities. The purified

barium perchlorate crystals are then dried in a desiccator over a suitable drying agent.

Visualizations
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Logical relationship of components in barium perchlorate.

Experimental Workflow for Barium Perchlorate Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3418969?utm_src=pdf-body
https://www.benchchem.com/product/b3418969?utm_src=pdf-body
https://www.benchchem.com/product/b3418969?utm_src=pdf-body
https://www.benchchem.com/product/b3418969?utm_src=pdf-body-img
https://www.benchchem.com/product/b3418969?utm_src=pdf-body
https://www.benchchem.com/product/b3418969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Barium Perchlorate
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Workflow for the synthesis of barium perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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